Cas no 287119-83-9 (2-(2-Methyl-5-nitrophenyl)acetic acid)

• Product Name: 2-(2-Methyl-5-nitrophenyl)acetic acid
• CAS No: 287119-83-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD11655591
• CID: 239111
• PubChem ID: 22475338
• Update Time: 2025-05-22

2-(2-Methyl-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-5-nitrophenyl)acetic acid
• Benzeneacetic acid, 2-methyl-5-nitro-
• 2-(2-methyl-5-nitrophenyl)-acetic acid
• 2-methyl-5-nitrophenylacetic acid
• AK-80853
• ANW-68013
• CTK0J9612
• KB-14171
• SureCN502270
• FT-0702736
• AMY14368
• DTXSID60625915
• SCHEMBL502270
• JCSRJKWRJVUXSQ-UHFFFAOYSA-N
• CS-W006933
• 287119-83-9
• AS-40326
• 2-(2-methyl-5-nitrophenyl)aceticacid
• EN300-1838379
• A876657
• Benzeneaceticacid, 2-methyl-5-nitro-
• AKOS015842550
• (2-methyl-5-nitrophenyl)acetic acid
• DB-354715

• MDL： MFCD11655591
• Inchi： 1S/C9H9NO4/c1-6-2-3-8(10(13)14)4-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： JCSRJKWRJVUXSQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.346
• Melting Point: Not available
• Boiling Point: 400.385°C at 760 mmHg
• Flash Point: 178.807°C
• Refractive Index: 1.587
• PSA: 80.44
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2-Methyl-5-nitrophenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Methyl-5-nitrophenyl)acetic acid

Research Briefing on 2-(2-Methyl-5-nitrophenyl)acetic acid (CAS: 287119-83-9) in Chemical Biology and Pharmaceutical Applications

2-(2-Methyl-5-nitrophenyl)acetic acid (CAS: 287119-83-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its nitro and acetic acid functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its role in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The unique structural features of 2-(2-Methyl-5-nitrophenyl)acetic acid make it a valuable scaffold for medicinal chemistry, enabling researchers to modify its properties to enhance bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(2-Methyl-5-nitrophenyl)acetic acid as a precursor for the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's ability to inhibit cyclooxygenase-2 (COX-2) with high specificity, reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. The researchers employed computational docking studies to optimize the compound's binding affinity, followed by in vitro assays to validate its efficacy. The results demonstrated promising anti-inflammatory activity, paving the way for further preclinical development.

Another notable application of 2-(2-Methyl-5-nitrophenyl)acetic acid was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters. The study focused on its incorporation into hybrid molecules designed to target cancer cells. By conjugating the compound with known chemotherapeutic agents, the researchers achieved enhanced cytotoxicity against various cancer cell lines, including breast and lung cancer. The nitro group in the compound played a critical role in facilitating redox reactions within cancer cells, leading to the generation of reactive oxygen species (ROS) and subsequent apoptosis. These findings underscore the potential of 2-(2-Methyl-5-nitrophenyl)acetic acid as a building block for next-generation anticancer therapies.

Beyond its pharmaceutical applications, 2-(2-Methyl-5-nitrophenyl)acetic acid has also been explored in chemical biology for probing enzyme mechanisms. A 2023 study in ACS Chemical Biology utilized the compound as a substrate analog to investigate the catalytic activity of nitroreductases. The researchers employed kinetic assays and X-ray crystallography to elucidate the enzyme's binding pocket and reaction mechanism. This work provided valuable insights into the design of enzyme inhibitors and prodrugs, highlighting the compound's utility as a tool for studying biochemical pathways.

In conclusion, 2-(2-Methyl-5-nitrophenyl)acetic acid (CAS: 287119-83-9) represents a multifaceted compound with broad applications in drug discovery and chemical biology. Recent studies have demonstrated its potential as a scaffold for anti-inflammatory and anticancer agents, as well as a probe for enzymatic studies. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo. The continued investigation of this compound is expected to yield significant advancements in the field of medicinal chemistry and beyond.